4,4'-Diselanediyldibenzaldehyde

Specification

• Molecular Formula: C14H10O2Se2
• Molecular Weight: 368.2 g/mol
• IUPAC Name: 4-[(4-formylphenyl)diselanyl]benzaldehyde
• Standard InChI: InChI=1S/C14H10O2Se2/c15-9-11-1-5-13(6-2-11)17-18-14-7-3-12(10-16)4-8-14/h1-10H
• Standard InChI Key: PDDBQXDKPVQJFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)[Se][Se]C2=CC=C(C=C2)C=O

Introduction

4,4'-Diselanediyldibenzaldehyde is an organosilicon compound characterized by the presence of two benzaldehyde groups linked by a disilane chain. This compound is of interest in various chemical and materials science applications due to its unique structure and potential properties. The compound's CAS number is 1235774-35-2, and its molecular formula is C14H10O2Se2, with a molecular weight of 368.148.

Applications and Research Findings

While specific applications of 4,4'-Diselanediyldibenzaldehyde are not widely reported, compounds with similar structures have been explored for their potential in sensing and materials science. For instance, selenium-containing compounds can exhibit unique optical and electrical properties, making them candidates for advanced materials applications.

In the context of sensing, compounds with diselenide linkages have been studied for their ability to act as "turn-on" fluorescence sensors for superoxide, leveraging the reactivity of the selenium atoms. This suggests that 4,4'-Diselanediyldibenzaldehyde could be adapted for similar sensing applications.

Future Directions

Future research on 4,4'-Diselanediyldibenzaldehyde could focus on exploring its potential in materials science and sensing technologies. The compound's unique structure offers opportunities for designing new materials with tailored properties. Additionally, its reactivity could be leveraged to develop novel chemical sensors or probes.